Cas no 21144-32-1 (3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one)

• Product Name: 3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one
• CAS No: 21144-32-1
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 2021234
• PubChem ID: 165352474
• Update Time: 2025-04-21

3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one
• Halfordinon
• Halfordinone
• Halfovdinon
• 3-Methyl-1-[4-[2-(3-pyridinyl)-4-oxazolyl]phenoxy]-2-butanone
• DTXSID901181709
• 21144-32-1

• Inchi： 1S/C19H18N2O3/c1-13(2)17(22)12-23-16-7-5-14(6-8-16)18-11-21-19(24-18)15-4-3-9-20-10-15/h3-11,13H,12H2,1-2H3
• InChI Key： TVFWTFSOPFWJND-UHFFFAOYSA-N
• SMILES： CC(C(COC1C=CC(C2OC(C3C=NC=CC=3)=NC=2)=CC=1)=O)C

Computed Properties

• Exact Mass: 322.13174244Da
• Monoisotopic Mass: 322.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles
• Natural Products and Extracts Plant Extracts Plant based Halfordia kendack